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Compound of Interest

Compound Name: 3-Chlorocyclopentene

Cat. No.: B1346679 Get Quote

An In-depth Technical Guide to 3-Chlorocyclopentene

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a comprehensive overview of 3-
chlorocyclopentene, a versatile intermediate in organic synthesis.

Chemical Identity
CAS Number: 96-40-2[1][2][3][4][5]

Molecular Formula: C₅H₇Cl[1][2][3][4]

Synonyms: 3-chloro-1-cyclopentene, 2-cyclopentenyl chloride[1][4]

Physicochemical Properties
The following table summarizes the key quantitative data for 3-chlorocyclopentene.
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Property Value Source

Molecular Weight 102.56 g/mol [2][6]

Boiling Point 120.7 °C at 760 mmHg [3][7]

Density 1.05 g/cm³ at 25 °C [3][7]

Flash Point 8.7 °C [3][4]

Refractive Index 1.483 at 20 °C [3][7]

Vapor Pressure 18.1 mmHg at 25°C [3][4]

Safety Data Sheet (SDS) Summary
Hazard Identification:

3-Chlorocyclopentene is a hazardous substance with the following classifications:

Flammable Liquid: It is a highly flammable liquid and vapor (H225).[6]

Skin Irritant: Causes skin irritation (H315).[6]

Eye Irritant: Causes serious eye irritation (H319).[6]

Respiratory Irritant: May cause respiratory irritation (H335).[6]

Explosion Risk: It is unstable and may decompose explosively at room temperature.[1][7]

When heated to decomposition, it emits toxic fumes of chloride.[1]

Handling and Storage:

Storage: Store in a cool, well-ventilated warehouse in a sealed container, away from fire and

oxidants.[7] It is recommended to use explosion-proof storage facilities.[7]

Handling: Use in a well-ventilated area. Avoid breathing vapors or mist. Keep away from

sources of ignition and prevent the buildup of electrostatic charge.[8]

First Aid Measures:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1346679
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorocyclopentene
https://www.lookchem.com/ProductWholeProperty_LCPL60519.htm
https://industrochem.com/3-chlorocyclopentene/
https://www.lookchem.com/ProductWholeProperty_LCPL60519.htm
https://industrochem.com/3-chlorocyclopentene/
https://www.lookchem.com/ProductWholeProperty_LCPL60519.htm
https://www.lookchem.com/casno96-40-2.html
https://www.lookchem.com/ProductWholeProperty_LCPL60519.htm
https://industrochem.com/3-chlorocyclopentene/
https://www.lookchem.com/ProductWholeProperty_LCPL60519.htm
https://www.lookchem.com/casno96-40-2.html
https://www.benchchem.com/product/b1346679?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorocyclopentene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorocyclopentene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorocyclopentene
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorocyclopentene
https://www.guidechem.com/encyclopedia/3-chlorocyclopentene-dic289180.html
https://industrochem.com/3-chlorocyclopentene/
https://www.guidechem.com/encyclopedia/3-chlorocyclopentene-dic289180.html
https://industrochem.com/3-chlorocyclopentene/
https://industrochem.com/3-chlorocyclopentene/
https://file1.lookchem.com/msds/2011-06/9/155136(930-28-9).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: If inhaled, move the person to fresh air. If not breathing, give artificial respiration

and consult a physician.[8]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[8]

Eye Contact: Flush eyes with water as a precaution.[8]

Ingestion: Do NOT induce vomiting.[8]

Experimental Protocols
1. Synthesis of 3-Chlorocyclopentene from Cyclopentadiene

The primary industrial method for synthesizing 3-chlorocyclopentene involves the direct

halogenation of cyclopentadiene.[2]

Starting Material: Cyclopentadiene is typically obtained through the thermal depolymerization

of its dimer, dicyclopentadiene.[2]

Reaction: Hydrogen chloride is added to cyclopentadiene. This is an electrophilic addition

reaction where the double bond of the cyclopentadiene attacks the hydrogen of the HCl,

forming a carbocation intermediate. The chloride ion then attacks the carbocation to form 3-
chlorocyclopentene.

Dicyclopentadiene CyclopentadieneThermal Depolymerization

3-Chlorocyclopentene
Hydrogen Chloride

Electrophilic Addition
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Caption: Synthesis of 3-Chlorocyclopentene.

2. Application in Polymer Synthesis: Cationic Polymerization of Isobutene
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3-Chlorocyclopentene is utilized as an initiator in the quasi-living cationic polymerization of

isobutene.[3][4] This method allows for the controlled synthesis of polymers with specific

molecular weights and architectures.[4]

Initiation: 3-Chlorocyclopentene acts as a source of carbocations, which initiates the

polymerization of isobutene monomers.

Propagation: The carbocationic chain end propagates by adding isobutene monomers.

Controlled Polymerization: The "quasi-living" nature of this polymerization allows for the

formation of polyisobutene with a narrow molecular weight distribution.

Applications in Research and Development
Beyond polymer science, 3-chlorocyclopentene serves as a valuable building block in the

synthesis of various organic compounds.[4] Its bifunctionality, possessing both a reactive

chlorine atom and a double bond, enables a wide range of chemical transformations, including:

Nucleophilic substitution reactions at the chlorinated carbon.[7]

Electrophilic addition reactions across the double bond.[7]

These reactive sites make it a useful intermediate in the synthesis of pharmaceuticals,

agrochemicals, and other fine chemicals.[4][7] For example, it can be used to introduce

cyclopentene structures into larger molecules.[7]
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Caption: Applications of 3-Chlorocyclopentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1346679?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/3-chlorocyclopentene-dic289180.html
https://www.benchchem.com/product/b1346679
https://www.lookchem.com/ProductWholeProperty_LCPL60519.htm
https://www.lookchem.com/casno96-40-2.html
https://www.chemsynthesis.com/base/chemical-structure-13693.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chlorocyclopentene
https://industrochem.com/3-chlorocyclopentene/
https://file1.lookchem.com/msds/2011-06/9/155136(930-28-9).pdf
https://www.benchchem.com/product/b1346679#3-chlorocyclopentene-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1346679#3-chlorocyclopentene-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1346679#3-chlorocyclopentene-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1346679#3-chlorocyclopentene-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346679?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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